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Compound of Interest

4-Bromo-N1-ethylbenzene-1,2-
Compound Name: o
diamine

cat. No.: B2936291

An In-depth Technical Guide to 4-Bromo-N1-ethylbenzene-1,2-diamine

This technical guide provides a comprehensive overview of 4-Bromo-N1-ethylbenzene-1,2-
diamine, including its chemical identity, physicochemical properties, potential synthetic routes,
and safety information. This document is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis.

Chemical Identity

The primary identifier for this compound is its IUPAC name, which provides an unambiguous
description of its chemical structure.

IUPAC Name: 4-bromo-N?-ethylbenzene-1,2-diamine[1][2]

Synonyms: While "4-Bromo-N1-ethylbenzene-1,2-diamine" is the most commonly used
name, other systematic variations may be encountered. Based on the nomenclature of similar
compounds, potential synonyms could include:

e 4-Bromo-N-ethyl-o-phenylenediamine
e 1-Amino-2-(ethylamino)-5-bromobenzene

e 5-Bromo-Nz-ethyl-1,2-benzenediamine
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Bromo-N1-
ethylbenzene-1,2-diamine.

Property Value Source
CAS Number 334829-62-8 [1][2][3]
Molecular Formula CsH11BrN:z [2][3]
Molecular Weight 215.09 g/mol [11121[3]
Appearance Powder / Solid [1]
Purity >95% [1112]

Store at 4°C for short term (1-2
Storage Conditions weeks), -20°C for long term (1-

2 years).[3]

1S/C8H11BrN2/c1-2-11-8-4-3-
InChl 6(9)5-7(8)10/h3- [1][3]
5,11H,2,10H2,1H3

FIHMWZLZKMUGJO-
InChiKey [1][3]
UHFFFAOYSA-N

SMILES CCNC1=C(N)C=C(Br)C=C1

Spectroscopic Data

Detailed spectroscopic data such as *H NMR, 3C NMR, and Mass Spectrometry are crucial for
structure confirmation and purity assessment. While specific spectral data is not readily
available in the provided search results, analytical services often provide this information upon
request from the supplier.[4]

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for 4-Bromo-N1-ethylbenzene-1,2-diamine was
not found in the initial search. However, a plausible synthetic route can be inferred from the
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synthesis of the analogous compound, 4-bromo-N1-methylbenzene-1,2-diamine.[5] The
proposed method involves the reduction of a nitroaniline precursor.

Proposed Synthesis of 4-Bromo-N1-ethylbenzene-1,2-diamine

The synthesis can be envisioned as a two-step process starting from a suitable precursor. A
general procedure for the reduction of an aromatic nitro group is provided below.[6]

Step 1: Synthesis of the Precursor (Not detailed in search results)

The likely precursor for the final product is 4-bromo-N-ethyl-2-nitroaniline. The synthesis of this
intermediate would be the first step.

Step 2: Reduction of the Aromatic Nitro Group

This step involves the reduction of the nitro group of 4-bromo-N-ethyl-2-nitroaniline to an amine
group, yielding the final product.

General Experimental Protocol for Nitro Group Reduction:

» Reaction Setup: To a solution of the corresponding (2-nitrophenyl)amine derivative (1.0
equivalent) in a suitable solvent like ethanol, add a reducing agent such as tin(ll) chloride
dihydrate (SnCl2-2H20) (6 equivalents).[6]

o Reaction Conditions: Heat the resulting reaction mixture under reflux for 1 hour.[6]
o Work-up:
o Cool the reaction mixture to room temperature.

o Add aqueous sodium hydroxide (e.g., 6 M NaOH) until a homogeneous solution is
obtained (pH = 14).[6]

o Add an organic solvent such as dichloromethane (CHzClz) and stir the mixture at room
temperature for 30 minutes.[6]

o Extraction and Isolation:
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o Separate the organic layer.
o Extract the aqueous layer with the same organic solvent.

o Combine the organic layers, dry with an anhydrous drying agent (e.g., Na=S0a), filter, and
concentrate under reduced pressure to obtain the crude product.

 Purification: The crude product can be further purified by techniques such as column
chromatography or recrystallization to yield the pure 4-Bromo-N1-ethylbenzene-1,2-
diamine.

Applications in Research and Development

Derivatives of 1,2-benzenediamine are valuable building blocks in organic synthesis. They are
used in the preparation of various heterocyclic compounds, such as benzimidazoles and
quinoxalines, which are scaffolds of interest in medicinal chemistry.[7] They can also serve as
ligands in coordination chemistry and as precursors for organocatalysts.[6] N-(4-bromo-
phenyl)-benzene-1,2-diamine, a related compound, is used in the synthesis of dyes, pigments,
and as a building block for active pharmaceutical ingredients (APIS).[8]

Safety and Handling

Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315
(Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335
(May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF
SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF
ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[1]

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.[1]
Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, lab coat, and safety glasses, should be strictly followed.[3]
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Visualizations

Logical Relationships of 4-Bromo-N1-ethylbenzene-1,2-
diamine
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Caption: Logical overview of 4-Bromo-N1-ethylbenzene-1,2-diamine.

Proposed Synthetic Workflow
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Caption: Proposed synthesis of 4-Bromo-N1-ethylbenzene-1,2-diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2936291#4-bromo-nl-ethylbenzene-1-2-diamine-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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